Cas no 98677-79-3 (acephenanthrylen-4(5H)-one)

• Product Name: acephenanthrylen-4(5H)-one
• CAS No: 98677-79-3
• MF: C₁₆H₁₀O
• MW: 218.250004291534
• CID: 1991303
• PubChem ID: 176776
• Update Time: 2025-04-21

acephenanthrylen-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• acephenanthrylen-4(5H)-one
• 5H-acephenanthrylen-4-one
• 98677-79-3
• DTXSID30243766

• Inchi： 1S/C16H10O/c17-15-9-11-8-10-4-1-2-5-12(10)13-6-3-7-14(15)16(11)13/h1-8H,9H2
• InChI Key： VPIBLAIEQACARK-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C4C=CC=CC4=CC(C1)=C32

Computed Properties

• Exact Mass: 218.073
• Monoisotopic Mass: 218.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 439.7°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.782